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Compound of Interest

Compound Name: Pyruvic acid-13C2

Cat. No.: B15559712

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed application note and protocol for the sample preparation
and analysis of Pyruvic acid-13C2 using Gas Chromatography-Mass Spectrometry (GC-MS).
This method is crucial for metabolic flux analysis and understanding central carbon metabolism
in various biological systems.

Introduction

Pyruvic acid is a key intermediate in central metabolic pathways, linking glycolysis to the
tricarboxylic acid (TCA) cycle. Stable isotope-labeled pyruvic acid, such as Pyruvic acid-13C2,
is a valuable tracer for studying metabolic fluxes and elucidating biochemical pathways in drug
development and disease research. Gas Chromatography-Mass Spectrometry (GC-MS) is a
powerful analytical technique for the quantification of small, volatile compounds. However, due
to the polar and non-volatile nature of pyruvic acid, a robust sample preparation protocol
involving extraction and chemical derivatization is essential for successful GC-MS analysis.[1]
[2] This application note details the necessary steps for reliable and sensitive quantification of
Pyruvic acid-13C2 in biological samples.

Experimental Workflow

The overall experimental workflow for the analysis of Pyruvic acid-13C2 by GC-MS is depicted
below. This process involves sample collection, extraction of metabolites, derivatization to
increase volatility, and subsequent analysis by GC-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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